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An In-depth Technical Guide to the Biological Activity and Function of MS2126

For Researchers, Scientists, and Drug Development Professionals

Abstract
MS2126 is a small molecule inhibitor targeting the protein-protein interaction between the

tumor suppressor protein p53 and the CREB-binding protein (CREBBP), also known as CBP.

By disrupting this interaction, MS2126 modulates the p53 signaling pathway, a critical regulator

of cell cycle arrest, apoptosis, and DNA damage repair. This technical guide provides a

comprehensive overview of the biological activity and function of MS2126, including its

mechanism of action, available data on its biological effects, and relevant experimental

methodologies.

Introduction
The tumor suppressor p53 plays a pivotal role in maintaining genomic integrity. Its

transcriptional activity is tightly regulated by post-translational modifications and interactions

with coactivator proteins, including CREBBP and its paralog EP300 (p300). These coactivators

are histone acetyltransferases (HATs) that acetylate p53, leading to its stabilization and

activation in response to cellular stress, such as DNA damage. The interaction between p53

and the bromodomain of CREBBP is crucial for the recruitment of the transcriptional machinery

to p53 target genes.

MS2126 has been identified as a non-BET (Bromodomain and Extra-Terminal domain)

bromodomain inhibitor that specifically targets the interaction between p53 and CREBBP. Its
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investigation provides a valuable tool for understanding the intricacies of p53 regulation and

exploring potential therapeutic strategies that involve the modulation of this pathway.

Mechanism of Action
MS2126 functions by inhibiting the interaction between p53 and the transcriptional coactivator

CREBBP. This disruption has downstream consequences on the post-translational

modifications and stability of p53. Specifically, the reported mechanism of action involves:

Inhibition of p53-CREBBP Interaction: MS2126 directly interferes with the binding of p53 to

CREBBP.

Reduction of p53 Phosphorylation and Acetylation: By preventing the p53-CREBBP

association, MS2126 leads to a decrease in the phosphorylation of p53 at serine 15 (Ser15)

and acetylation at lysine 382 (Lys382). These post-translational modifications are critical for

p53 activation and stability.

Suppression of p53 Levels and Target Gene Expression: The reduced phosphorylation and

acetylation of p53 result in its destabilization and subsequent degradation. This leads to

lower cellular levels of p53 and consequently, a decrease in the expression of its

downstream target genes, such as the cyclin-dependent kinase inhibitor p21.

Signaling Pathway
The signaling pathway affected by MS2126 is central to the cellular response to DNA damage.

The following diagram illustrates the key interactions and the point of intervention for MS2126.
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p53-CREBBP Signaling Pathway and MS2126 Inhibition
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To cite this document: BenchChem. [MS2126 biological activity and function]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1676851#ms2126-
biological-activity-and-function]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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